Cas no 589-81-1 (3-methylheptane)

3-methylheptane structure

3-methylheptane structure

Product Name:3-methylheptane

CAS No:589-81-1

Molecular Formula:C₈H₁₈

Molecular Weight:114.23

MDL:MFCD00027244

CID:82603

PubChem ID:24896950

3-methylheptane Properties

Names and Identifiers

- 3-methylheptane
- 2-BUTYLBUTANE
- (±)-3-Methylheptane
- 2-Ethylhexane
- NSC 24845
- 3-Methylheptane
- LAIUFBWHERIJIH-UHFFFAOYSA-N
- LMFA11000606
- NSC24845
- EINECS 209-660-6
- D91318
- CHEBI:89985
- 3-Methyl-(S)-Heptane
- M0334
- Heptane, 3-methyl-
- LS-13530
- 3-METHYLHEPTANE-D18
- UNII-Z4R1WI6C0R
- NS00042590
- Heptane, 3-methyl-, (S)-
- NSC-24845
- Q2816006
- FT-0616163
- 589-81-1
- Heptane, 3-methyl-; 3-Methylheptane; (+/-)-3-Methylheptane; 2-Ethylhexane; NSC 24845
- MFCD00027244
- 3-Methylheptane, 98%
- Z4R1WI6C0R
- DTXSID90862250
- AKOS015841882
- 3-methyl-heptane
- DTXCID70811044
- DB-053299
- 3-methyl heptane
- Heptane, 3methyl
- +Expand
- MDL： MFCD00027244
- InChIKey： LAIUFBWHERIJIH-UHFFFAOYSA-N
- Inchi： 1S/C8H18/c1-4-6-7-8(3)5-2/h8H,4-7H2,1-3H3
- SMILES： CCCCC(C)CC
- BRN： 1730777

Computed Properties

Exact Mass: 114.14100
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 4
Monoisotopic Mass: 114.140851
Heavy Atom Count: 8
Complexity: 39.3
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.3
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0

Experimental Properties

LogP: 3.22270
PSA: 0.00000
Refractive Index: n20/D 1.398(lit.)
Boiling Point: 119°C(lit.)
Melting Point: -121°C(lit.)
Vapor Pressure: 0.73 psi ( 37.7 °C)
Flash Point: Fahrenheit: 44.6 ° f
Celsius: 7 ° c
Solubility: Insuluble (1.8E-3 g/L) (25 ºC),
Density: 0.705 g/mL at 25 °C(lit.)

3-methylheptane Synthesis

Synthetic Circuit 1

55505-26-5

55505-26-5

104-76-7

104-76-7

589-81-1

589-81-1

871-83-0

871-83-0

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Cobalt , Molybdenum carbide Solvents: Methylcyclohexane ; 4 MPa, 513 K

Reference

New approach for bio-jet fuels production by hydrodeoxygenation of higher alcohols derived from C-C coupling of bio-ethanol

Liao, Junwei; et al, Applied Energy, 2022, 324,

3-methylheptane Raw materials

3-methylheptane Preparation Products

2-Methylnonane (871-83-0)

3-methylheptane Related Literature

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10. The Senecio alkaloids. Suggested structures for isoline and bisline, two new alkaloids from Senecio othonniformis Fourcade

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